Cas no 875781-62-7 ((5-(Ethoxycarbonyl)pyridin-3-yl)boronic Acid)

• Product Name: (5-(Ethoxycarbonyl)pyridin-3-yl)boronic Acid
• CAS No: 875781-62-7
• MF: C₈H₁₀BNO₄
• MW: 194.980302333832
• MDL: MFCD28976346
• CID: 1035456
• PubChem ID: 55265795
• Update Time: 2024-10-26

(5-(Ethoxycarbonyl)pyridin-3-yl)boronic Acid Chemical and Physical Properties

Names and Identifiers

• 5-borono-3-Pyridinecarboxylic acid 3-ethyl ester
• (5-(Ethoxycarbonyl)pyridin-3-yl)boronic acid
• (5-(Ethoxycarbonyl)pyridin-3-yl)boronic acid hydrochloride
• 5-(ETHOXYCARBONYL)-3-PYRIDINYL BORONIC ACID
• 5-(Ethoxycarbonyl)pyridine-3-boronic acid
• 5-Ethoxycarbonylpyridine-3-boronic acid
• (5-(Ethoxycarbonyl)pyridin-3-yl)boronic Acid

• MDL： MFCD28976346
• Inchi： 1S/C8H10BNO4/c1-2-14-8(11)6-3-7(9(12)13)5-10-4-6/h3-5,12-13H,2H2,1H3
• InChI Key： ANWGKOKCTGJGCD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NC=C(B(O)O)C=1)=O

Computed Properties

• Exact Mass: 195.07000
• Monoisotopic Mass: 195.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.6A^2

Experimental Properties

• PSA: 79.65000
• LogP: -1.06190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids